Cas no 38897-26-6 (Benzonitrile, 3,4,5-trihydroxy-)

• Product Name: Benzonitrile, 3,4,5-trihydroxy-
• CAS No: 38897-26-6
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 292236
• PubChem ID: 13746835
• Update Time: 2025-04-19

Benzonitrile, 3,4,5-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,4,5-trihydroxy-
• 3,4,5-trihydroxybenzonitrile
• Gallonitril
• gallonitrile
• 38897-26-6
• OHCQBZQVFIBAIV-UHFFFAOYSA-N
• SCHEMBL4168959
• DTXSID60548291

• Inchi： 1S/C7H5NO3/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2,9-11H
• InChI Key： OHCQBZQVFIBAIV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C#N)=CC=1O)O

Computed Properties

• Exact Mass: 151.02695
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives